Viridin. Part VII. The dibromoterephthalic acids
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39690000552
Abstract
The 1,4- and 2,3-dimethyl esters of benzene-1,2,3,4-tetracarboxylic acid, a degradation product of viridin, have been prepared and the 1,4-diester has been subjected to Hunsdiecker decarboxylation. The structure of the product, methyl 2,3-dibromoterephthalate, has been established by synthesis of the isomeric dibromoterephthalic esters.
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